Cas no 88324-04-3 (Ethanone, 1-[4-methyl-2-[(4-methylphenyl)amino]-5-thiazolyl]-, oxime)

• Product name: Ethanone, 1-[4-methyl-2-[(4-methylphenyl)amino]-5-thiazolyl]-, oxime
• CAS No: 88324-04-3
• MF: C₁₃H₁₅N₃OS
• MW: 261.342701196671
• CID: 637221
• PubChem ID: 137107138

Ethanone, 1-[4-methyl-2-[(4-methylphenyl)amino]-5-thiazolyl]-, oxime Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-methyl-2-[(4-methylphenyl)amino]-5-thiazolyl]-, oxime
• N-[1-[4-methyl-2-(4-methylphenyl)imino-1,3-thiazol-5-ylidene]ethyl]hydroxylamine
• DTXSID30828870
• N-Hydroxy-1-[(2E)-4-methyl-2-[(4-methylphenyl)imino]-1,3-thiazol-5(2H)-ylidene]ethan-1-amine
• 88324-04-3

• Inchi： InChI=1S/C13H15N3OS/c1-8-4-6-11(7-5-8)15-13-14-9(2)12(18-13)10(3)16-17/h4-7,17H,1-3H3,(H,14,15)/b16-10+
• InChI Key： VZGJNDFTVJLIMT-MHWRWJLKSA-N
• SMILES： CC1=CC=C(C=C1)NC2=NC(=C(S2)C(=NO)C)C

Computed Properties

• Exact Mass: 261.09358328g/mol
• Monoisotopic Mass: 261.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 85.8Ų